molecular formula C16H19F3N4OS B2825961 1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea CAS No. 1797816-42-2

1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea

Cat. No.: B2825961
CAS No.: 1797816-42-2
M. Wt: 372.41
InChI Key: OHGHCMDRUZSMMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a urea derivative featuring a thiophen-2-ylmethyl group and a 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole moiety linked via an ethyl spacer. Synthesis likely involves coupling a thiophen-2-ylmethyl isocyanate with a 2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethylamine precursor, analogous to urea-forming reactions described in and .

Properties

IUPAC Name

1-(thiophen-2-ylmethyl)-3-[2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]ethyl]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19F3N4OS/c17-16(18,19)14-12-5-1-2-6-13(12)23(22-14)8-7-20-15(24)21-10-11-4-3-9-25-11/h3-4,9H,1-2,5-8,10H2,(H2,20,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHGHCMDRUZSMMF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(C1)C(=NN2CCNC(=O)NCC3=CC=CS3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19F3N4OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea is a complex organic compound with potential biological activities. This compound features a thiophene moiety and a trifluoromethyl group, which are known to enhance lipophilicity and bioavailability. The structural characteristics of this compound suggest it may interact with various biological targets, influencing enzyme activities or receptor binding.

Chemical Structure

The molecular formula for this compound is C18H15F3N2O2SC_{18}H_{15}F_3N_2O_2S, and it has a molecular weight of 380.39 g/mol. The structure comprises multiple functional groups that contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities. The presence of the trifluoromethyl group is particularly noteworthy as it enhances lipophilicity, potentially improving the compound's interaction with biological targets.

Table 1: Structural Features and Biological Activities of Related Compounds

Compound NameStructural FeaturesBiological Activity
SuprofenThiophene derivativeAnti-inflammatory
ArticaineThiophene derivativeLocal anesthetic
SulfamethoxazoleSulfonamide derivativeAntimicrobial
Furan-2-carboxylic acidFuran derivativeVarious biological activities

The mechanism by which 1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea exerts its effects is likely multifaceted. Interaction studies suggest that it may engage in hydrogen bonding and π-π stacking interactions with proteins. Such interactions are critical for understanding its mechanism of action in biological systems.

Antiviral Properties

Recent studies on heterocyclic compounds have highlighted the antiviral properties of similar structures. For instance, indole derivatives have shown significant activity against viral infections such as HSV-1. The indazole framework in related compounds has been associated with potent antiviral effects, suggesting that 1-(thiophen-2-ylmethyl)-3-(2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)urea may also exhibit antiviral properties through similar mechanisms .

Cytotoxicity Studies

Cytotoxicity evaluations using Vero cells have been conducted on related compounds to assess their safety profiles. For example, compounds with similar structural motifs were tested for cytotoxic effects using the MTT assay. Results indicated varying levels of cytotoxicity, which are crucial for determining therapeutic indices .

Comparison with Similar Compounds

Comparison with Structurally Similar Urea Derivatives

The following table compares the target compound with structurally related analogs from the provided evidence:

Compound Key Structural Features Molecular Weight (g/mol) Notable Substituents Reference
Target Compound Thiophen-2-ylmethyl, CF₃-tetrahydroindazole, ethyl spacer ~416 (estimated) CF₃, tetrahydroindazole, thiophene
1-Phenyl-3-(3-(((5-phenyl-1H-1,2,4-triazol-3-yl)methyl)thio)phenyl)urea () Phenyl, triazole-thioether linker ~407 (estimated) Triazole, thioether
1-(3-Trifluoromethylphenyl)-3-(4-(4-((piperazinyl)methyl)thiazol-2-yl)phenyl)urea (11e, ) CF₃-phenyl, thiazole-piperazine linker 534.1 CF₃, thiazole, piperazine
1-(3,5-Di(trifluoromethyl)phenyl)-3-(4-(4-((piperazinyl)methyl)thiazol-2-yl)phenyl)urea (11m, ) Di-CF₃-phenyl, thiazole-piperazine linker 602.2 Dual CF₃, thiazole
1-(3-Cyanotetrahydrobenzo[b]thiophen-2-yl)-2-hydrazono-3-benzoyl urea (7a, ) Tetrahydrobenzo[b]thiophene, hydrazono-benzoyl ~380 (estimated) Cyanide, benzoyl
(E)-1-(1-Arylimidazolidin-2-ylidene)-3-(4-(1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazol-3-yl)phenyl)urea () Imidazolidine, triazole, CF₃O-phenyl ~550 (estimated) Imidazolidine, triazole, CF₃O

Key Structural and Functional Differences

Core Heterocycles :

  • The target compound’s tetrahydroindazole core distinguishes it from thiazole () or triazole ()-based analogs. Indazoles are associated with kinase inhibition, whereas thiazoles/triazoles often target enzymes or receptors .
  • compounds feature tetrahydrobenzo[b]thiophene, which may enhance solubility compared to the target’s thiophen-2-ylmethyl group .

Substituent Effects :

  • The CF₃ group in the target compound is positioned on the indazole, unlike analogs in (CF₃ on phenyl) or (CF₃O on phenyl). This placement may alter steric and electronic interactions .
  • The ethyl linker in the target compound provides flexibility, contrasting with rigid thiazole or triazole linkers in and .

Synthetic Routes :

  • Urea formation in the target compound likely follows isocyanate-amine coupling (similar to and ), whereas and employ multi-step sequences involving thiazole/benzothiophene intermediates .

Physicochemical Properties :

  • The target compound’s estimated molecular weight (~416 g/mol) is lower than ’s 11m (602.2 g/mol) but higher than ’s 7a (~380 g/mol). Lower molecular weight may improve bioavailability .
  • The thiophen-2-ylmethyl group may reduce solubility compared to piperazine-containing analogs () but enhance membrane permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.